2-(2-ethoxyphenyl)-N-(1-ethyl-4-piperidinyl)-4-quinolinecarboxamide

• IUPAC Name: 2-(2-ethoxyphenyl)-N-(1-ethylpiperidin-4-yl)quinoline-4-carboxamide
• InChI: InChI=1S/C25H29N3O2/c1-3-28-15-13-18(14-16-28)26-25(29)21-17-23(27-22-11-7-5-9-19(21)22)20-10-6-8-12-24(20)30-4-2/h5-12,17-18H,3-4,13-16H2,1-2H3,(H,26,29)
• InChI Key: DSZOLOLBXMAFQT-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CC=C4OCC
• Molecular Formula: C25H29N3O2
• Molecular Weight: 403.5 g/mol

Description

2-(2-ethoxyphenyl)-N-(1-ethyl-4-piperidinyl)-4-quinolinecarboxamide, also known as E-58425, is a synthetic compound that belongs to the class of quinolinecarboxamides. This compound has been studied extensively in scientific research due to its potential applications in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 2-(2-ethoxyphenyl)-N-(1-ethyl-4-piperidinyl)-4-quinolinecarboxamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. 2-(2-ethoxyphenyl)-N-(1-ethyl-4-piperidinyl)-4-quinolinecarboxamide has also been shown to inhibit the activity of beta-secretase, an enzyme involved in the formation of beta-amyloid plaques in the brain.
Biochemical and Physiological Effects
2-(2-ethoxyphenyl)-N-(1-ethyl-4-piperidinyl)-4-quinolinecarboxamide has been shown to have several biochemical and physiological effects. In addition to its anti-cancer and anti-Alzheimer's effects, 2-(2-ethoxyphenyl)-N-(1-ethyl-4-piperidinyl)-4-quinolinecarboxamide has also been shown to have anti-inflammatory effects. Studies have also shown that 2-(2-ethoxyphenyl)-N-(1-ethyl-4-piperidinyl)-4-quinolinecarboxamide can reduce oxidative stress and improve mitochondrial function.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-ethoxyphenyl)-N-(1-ethyl-4-piperidinyl)-4-quinolinecarboxamide in lab experiments is its high potency and specificity. This allows researchers to study the effects of the compound on specific pathways and enzymes with minimal interference from other factors. However, one limitation of using 2-(2-ethoxyphenyl)-N-(1-ethyl-4-piperidinyl)-4-quinolinecarboxamide is its relatively high cost, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for research on 2-(2-ethoxyphenyl)-N-(1-ethyl-4-piperidinyl)-4-quinolinecarboxamide. One area of research is in the development of new synthetic methods for producing the compound, which could reduce its cost and increase its availability for research. Another area of research is in the optimization of 2-(2-ethoxyphenyl)-N-(1-ethyl-4-piperidinyl)-4-quinolinecarboxamide for use in the treatment of specific types of cancer and Alzheimer's disease. Finally, further studies are needed to fully understand the mechanism of action of 2-(2-ethoxyphenyl)-N-(1-ethyl-4-piperidinyl)-4-quinolinecarboxamide and its potential applications in other areas of medicine.

Synthesis Methods

The synthesis of 2-(2-ethoxyphenyl)-N-(1-ethyl-4-piperidinyl)-4-quinolinecarboxamide involves several steps, including the reaction of 2-chloro-N-(1-ethyl-4-piperidinyl)acetamide with 2-ethoxyaniline to form 2-(2-ethoxyphenyl)-N-(1-ethyl-4-piperidinyl)acetamide. This intermediate is then reacted with 2-chloro-4-quinolinecarboxylic acid to form 2-(2-ethoxyphenyl)-N-(1-ethyl-4-piperidinyl)-4-quinolinecarboxamide. The synthesis of 2-(2-ethoxyphenyl)-N-(1-ethyl-4-piperidinyl)-4-quinolinecarboxamide has been optimized to produce high yields of the compound with minimal impurities.

Scientific Research Applications

2-(2-ethoxyphenyl)-N-(1-ethyl-4-piperidinyl)-4-quinolinecarboxamide has been studied extensively in scientific research due to its potential applications in the treatment of various diseases. One of the main areas of research for 2-(2-ethoxyphenyl)-N-(1-ethyl-4-piperidinyl)-4-quinolinecarboxamide is in the treatment of cancer. Studies have shown that 2-(2-ethoxyphenyl)-N-(1-ethyl-4-piperidinyl)-4-quinolinecarboxamide has potent anti-cancer effects, particularly against breast cancer cells. 2-(2-ethoxyphenyl)-N-(1-ethyl-4-piperidinyl)-4-quinolinecarboxamide has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the formation of beta-amyloid plaques in the brain.